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Compound of Interest

Compound Name: 5-Undecanone

Cat. No.: B1585441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the repellent efficacy of 5-Undecanone and

N,N-Diethyl-meta-toluamide (DEET), two prominent active ingredients in commercial insect

repellents. The following sections present quantitative data from head-to-head studies, detailed

experimental protocols for key assays, and visualizations of the current understanding of their

respective mechanisms of action.

Data Presentation: Quantitative Efficacy
Comparison
The following tables summarize the performance of 5-Undecanone (often formulated as

BioUD®) and DEET against various arthropod vectors. Data is compiled from peer-reviewed

studies to facilitate a direct comparison of their repellent properties.
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Table 1: Repellent

Efficacy Against

Mosquitoes (Aedes

aegypti)

Repellent Concentration
Mean Repellency

(over 6 hours)
Reference Study

5-Undecanone

(BioUD®)
7.75%

Lower than 15%

DEET

Witting-Bissinger et

al., 2008

DEET 7%

No significant

difference from

BioUD®

Witting-Bissinger et

al., 2008

DEET 15% Higher than BioUD®
Witting-Bissinger et

al., 2008

Table 2: Repellent

Efficacy Against

Mosquitoes (Aedes

albopictus)

Repellent Concentration
Mean Repellency

(over 6 hours)
Reference Study

5-Undecanone

(BioUD®)
7.75%

No significant

difference from 7% or

15% DEET

Witting-Bissinger et

al., 2008

DEET 7%

No significant

difference from

BioUD®

Witting-Bissinger et

al., 2008

DEET 15%

No significant

difference from

BioUD®

Witting-Bissinger et

al., 2008
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Table 3: Field Trial

Efficacy Against

Mosquitoes

Repellent Concentration Comparative Efficacy Reference Study

5-Undecanone

(BioUD®)
7.75%

Same or more

efficacious than 25%

and 30% DEET

Witting-Bissinger et

al., 2008

DEET 25%

Same or less

efficacious than

BioUD®

Witting-Bissinger et

al., 2008

DEET 30%
Less efficacious than

BioUD®

Witting-Bissinger et

al., 2008

Table 4: Repellent

Efficacy Against

American Dog Tick

(Dermacentor

variabilis) on Human

Skin

Repellent Concentration
Duration of

Repellency
Reference Study

5-Undecanone

(BioUD®)
7.75% At least 2.5 hours

Witting-Bissinger et

al., 2008
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Table 5: Repellent

Efficacy Against

American Dog Tick

(Dermacentor

variabilis) on Cloth

Repellent Concentration
Mean Repellency

(through 8 days)
Reference Study

5-Undecanone

(BioUD®)
7.75%

No significant

difference from 7%

DEET

Witting-Bissinger et

al., 2008

DEET 7%

No significant

difference from

BioUD®

Witting-Bissinger et

al., 2008

Table 6: Two-Choice

Test Against

American Dog Tick

(Dermacentor

variabilis) on Filter

Paper

Repellent Concentration Observation Reference Study

5-Undecanone

(BioUD®)
7.75%

Ticks spent

significantly less time

on the BioUD®-

treated surface

Witting-Bissinger et

al., 2008

DEET 15%

Ticks spent

significantly more time

on the DEET-treated

surface

Witting-Bissinger et

al., 2008
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Detailed methodologies for the key experiments cited are provided below. These protocols are

based on standardized procedures for evaluating insect repellent efficacy.[1][2][3]

Arm-in-Cage Test for Mosquito Repellency
This laboratory-based assay is a standard method for determining the complete protection time

(CPT) of a topical repellent against mosquitoes.[1][3]

Objective: To measure the duration of complete protection from mosquito bites on a treated

human arm.

Materials:

Test repellent formulation (e.g., 7.75% 5-Undecanone, 7% DEET, 15% DEET).

Control substance (e.g., ethanol).

Test cages (e.g., 40x40x40 cm) containing approximately 200 host-seeking, non-blood-fed

female mosquitoes (e.g., Aedes aegypti, Aedes albopictus).

Human volunteers.

Protective gloves (elbow-length, mosquito-proof).

Timer.

Procedure:

Volunteer Preparation: Volunteers must avoid using scented personal care products for at

least 24 hours prior to the test. Forearms are washed with unscented soap and water.

Formulation Application: A standardized volume of the test repellent (e.g., 1.0 mL) is

applied evenly to a defined area of one forearm. The other forearm is treated with the

control substance.

Acclimatization: The applied formulation is allowed to dry for a specified period (e.g., 30

minutes) before the first exposure.
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Exposure: The volunteer inserts the treated forearm into the mosquito cage. The hand is

protected by a glove.

Observation: The arm is exposed for a set duration (e.g., 3 minutes). The number of

mosquito landings and probing attempts are recorded.

Endpoint: The test is typically repeated at 30-minute intervals. The CPT is the time from

application until the first confirmed mosquito bite. A confirmed bite is often defined as a

bite followed by another within a short timeframe.[2]

Control: The untreated arm is periodically exposed to the mosquitoes to ensure their biting

avidity.

Human Subject Field Trials for Mosquito Repellency
Field trials assess the performance of repellents in a natural environment against wild mosquito

populations.

Objective: To compare the efficacy of repellents under real-world conditions.

Materials:

Test repellent formulations (e.g., BioUD®, 25% DEET, 30% DEET).

Human volunteers.

Aspirator for collecting landing mosquitoes.

Procedure:

Site Selection: Trials are conducted in locations with sufficient populations of host-seeking

mosquitoes.

Volunteer Preparation and Repellent Application: Similar to the arm-in-cage test,

volunteers are prepared, and a standard amount of repellent is applied to exposed skin,

typically the lower legs.

Exposure: Volunteers are positioned in the test area for a specified period.
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Data Collection: The number of mosquitoes landing on the treated skin is counted and

collected using an aspirator.

Comparison: The landing rates on volunteers using different repellents are compared to

determine relative efficacy.

Tick Repellency Bioassay
This laboratory assay evaluates the ability of a repellent to deter ticks on a treated surface.

Objective: To assess the repellency of a substance against ticks.

Materials:

Test repellent formulation.

Control substance.

Filter paper or cloth as the substrate.

Test ticks (e.g., Dermacentor variabilis).

Petri dishes or other suitable containers.

Procedure (Two-Choice Test):

Preparation of Test Surface: A piece of filter paper is treated with the test repellent on one

half and the control substance on the other half.

Tick Introduction: Ticks are placed at the interface of the treated and untreated halves.

Observation: The amount of time ticks spend on each half of the filter paper is recorded

over a set period.

Analysis: A significant preference for the untreated side indicates repellency.

Signaling Pathways and Mechanisms of Action
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The repellent effects of both 5-Undecanone and DEET are mediated through the insect's

olfactory system. They interact with odorant receptors (ORs) located on the dendrites of

olfactory receptor neurons (ORNs).

5-Undecanone Mechanism of Action
5-Undecanone is thought to act as an agonist or antagonist at specific insect odorant

receptors. For instance, due to its structural similarity to the mosquito attractant octenol, it may

interact with the octenol receptor.[4][5] This interaction can either block the receptor's response

to attractant cues or directly activate the ORN, leading to a repellent behavioral response.

Insect Olfactory System

Host Odor (Attractant)

Odorant Receptor (OR)
Binds

5-Undecanone Binds/Blocks

Olfactory Receptor Neuron (ORN)Activates/Inhibits Insect BrainSignal Transduction

Host-Seeking Behavior

Initiates

Repellent BehaviorInitiates

Click to download full resolution via product page

Mechanism of 5-Undecanone Action

DEET Mechanism of Action
DEET's mechanism of action is multifaceted and a subject of ongoing research.[6] It is known

to interact with insect odorant receptors. One prominent theory is that DEET acts as a

"confusant" by scrambling the neural signals from ORs that detect host odors, thereby masking

the attractant cues.[6] It can also directly activate certain ORNs, leading to an aversive

response.[6] Additionally, DEET has been shown to inhibit the activity of specific odorant

receptors, such as those sensitive to lactic acid, a key component of human sweat.[6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1585441?utm_src=pdf-body
https://www.benchchem.com/product/b1585441?utm_src=pdf-body
https://www.benchchem.com/product/b1585441?utm_src=pdf-body
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2012.00029/full
https://apps.dtic.mil/sti/tr/pdf/ADA564867.pdf
https://www.benchchem.com/product/b1585441?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585441?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594586/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DEET's Multi-Modal Repellency
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DEET's Interaction with Olfactory Receptors

Experimental Workflow: Arm-in-Cage Assay
The following diagram illustrates the logical flow of the arm-in-cage experimental protocol.
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Arm-in-Cage Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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